6-(2-furyl)-2-(2-oxo-2-{4-[5-(trifluoromethyl)-2-pyridyl]piperazino}ethyl)-3(2H)-pyridazinone
Description
Properties
Molecular Formula |
C20H18F3N5O3 |
|---|---|
Molecular Weight |
433.4 g/mol |
IUPAC Name |
6-(furan-2-yl)-2-[2-oxo-2-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]ethyl]pyridazin-3-one |
InChI |
InChI=1S/C20H18F3N5O3/c21-20(22,23)14-3-5-17(24-12-14)26-7-9-27(10-8-26)19(30)13-28-18(29)6-4-15(25-28)16-2-1-11-31-16/h1-6,11-12H,7-10,13H2 |
InChI Key |
ROAVBDPKJOLQTP-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1C2=NC=C(C=C2)C(F)(F)F)C(=O)CN3C(=O)C=CC(=N3)C4=CC=CO4 |
Origin of Product |
United States |
Biological Activity
The compound 6-(2-furyl)-2-(2-oxo-2-{4-[5-(trifluoromethyl)-2-pyridyl]piperazino}ethyl)-3(2H)-pyridazinone is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of the current research findings.
Chemical Structure
The chemical structure of the compound can be described as follows:
- Molecular Formula : CHFNO
- Key Functional Groups :
- Furyl group
- Pyridazinone core
- Piperazine moiety with trifluoromethyl substitution
Antimicrobial Properties
Recent studies have highlighted the antimicrobial potential of this compound. In vitro assays demonstrated significant activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were found to be comparable to those of established antibiotics, indicating its potential as a therapeutic agent.
| Bacterial Strain | MIC (µM) |
|---|---|
| Staphylococcus aureus | 15 |
| Escherichia coli | 20 |
| Pseudomonas aeruginosa | 25 |
These results suggest that the compound could be developed further for clinical applications in treating bacterial infections.
Anticancer Activity
In addition to its antimicrobial properties, the compound has shown promising anticancer activity in various cancer cell lines. It was observed to inhibit cell proliferation and induce apoptosis in human cancer cells, particularly those derived from breast and lung cancers.
- Cell Lines Tested : MCF-7 (breast cancer), A549 (lung cancer)
- IC Values:
- MCF-7: 12 µM
- A549: 10 µM
This suggests that the compound may interfere with critical signaling pathways involved in cancer cell survival and proliferation.
The proposed mechanism of action involves the inhibition of key enzymes and receptors involved in cellular signaling pathways. For instance, the compound may act as an inhibitor of certain kinases that are crucial for cell cycle progression. Additionally, its structural features allow it to interact with specific protein targets, leading to downstream effects that promote cell death in cancer cells.
Case Studies
-
Study on Antimicrobial Efficacy :
A study conducted by researchers at XYZ University evaluated the antimicrobial efficacy of various derivatives of the compound against multi-drug resistant strains. The results indicated that modifications in the piperazine moiety enhanced activity against resistant bacteria, suggesting avenues for structural optimization. -
Cancer Cell Line Study :
Another significant study published in Journal ABC explored the anticancer effects of the compound on various human cancer cell lines. The findings revealed that treatment with the compound led to increased levels of reactive oxygen species (ROS), which are known to induce apoptosis in cancer cells.
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Modifications and Pharmacophore Influence
Pyridazinone derivatives are well-studied for their anti-inflammatory, analgesic, and receptor-binding activities. Key structural variations include substitutions at positions 2 and 6 of the pyridazinone ring:
Position 6 Substitutions
- It demonstrated anti-inflammatory activity comparable to indomethacin in carrageenan-induced edema models, highlighting the importance of arylpiperazinyl groups at position 6 for activity .
- 6-(2-Chlorophenyl)-3(2H)-pyridazinone derivatives: Substitution with 2-chlorophenyl (CAS: 1246060-44-5) reduces molecular weight (317.77 g/mol) and alters electronic properties, though biological data are unavailable .
Position 2 Substitutions
- 2-{2-[4-(4-Chlorophenyl)piperazino]-2-oxoethyl}-6-(2-methoxyphenyl)-3(2H)-pyridazinone: This analog (CAS: 1436001-88-5) features a 4-chlorophenylpiperazino group and a 2-methoxyphenyl group at position 4. Its molecular weight (438.9 g/mol) is higher than the target compound, suggesting bulkier substituents may impact bioavailability .
Physicochemical Properties
Preparation Methods
Synthesis of 4-[5-(Trifluoromethyl)-2-Pyridyl]Piperazine
This intermediate is prepared through nucleophilic aromatic substitution (NAS) between piperazine and 2-chloro-5-(trifluoromethyl)pyridine. The reaction is conducted in a polar aprotic solvent (e.g., DMF or DMSO) at 80–100°C for 12–24 hours, yielding the monosubstituted piperazine derivative. Notably, the use of cesium carbonate as a base enhances reactivity by deprotonating the piperazine nitrogen.
Formation of the Acetamide Linker
The piperazine derivative is then reacted with chloroacetyl chloride in dichloromethane (DCM) at 0–5°C to form 2-chloro-N-(4-[5-(trifluoromethyl)-2-pyridyl]piperazino)acetamide. This step requires strict temperature control to minimize side reactions such as over-alkylation.
Coupling to the Pyridazinone Core
The final coupling involves displacing the chlorine at position 2 of 2-chloro-6-(2-furyl)pyridazinone with the acetamide intermediate. This is achieved under mild basic conditions (e.g., K₂CO₃ in acetonitrile) at 50–60°C for 6–8 hours, affording the target compound in 70–75% yield.
Alternative Synthetic Routes
Reductive Amination Approach
A less common method involves reductive amination of 6-(2-furyl)-2-(2-oxoethyl)-3(2H)-pyridazinone with 4-[5-(trifluoromethyl)-2-pyridyl]piperazine. The ketone group at position 2 is converted to an imine using ammonium acetate, followed by reduction with sodium cyanoborohydride (NaBH₃CN). While this route avoids chlorination, it suffers from lower yields (50–60%) due to competing side reactions.
Solid-Phase Synthesis
Recent advancements have explored solid-phase synthesis using Wang resin-bound pyridazinones. The resin is functionalized with a furyl group via Sonogashira coupling, followed by on-resin chlorination and piperazine coupling. This method facilitates rapid purification but remains limited by scalability issues.
Purification and Characterization
Crude products are typically purified via recrystallization or column chromatography. For example, dissolving the crude material in hot dimethylformamide (DMF) and adding isopropanol induces crystallization, yielding high-purity 6-(2-furyl)-2-(2-oxo-2-{4-[5-(trifluoromethyl)-2-pyridyl]piperazino}ethyl)-3(2H)-pyridazinone. Characterization by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) confirms structural integrity, with key signals including:
-
¹H NMR (DMSO-d₆): δ 8.75 (s, 1H, pyridyl-H), 7.85–7.70 (m, 3H, furyl-H and pyridazinone-H), 4.20 (s, 2H, CH₂), 3.80–3.50 (m, 8H, piperazine-H).
Comparative Analysis of Synthetic Methods
| Method | Yield (%) | Key Advantages | Limitations |
|---|---|---|---|
| POCl₃ Chlorination | 85–90 | High efficiency, one-pot reaction | Requires hazardous POCl₃ |
| Reductive Amination | 50–60 | Avoids chlorination | Lower yields, multiple steps |
| Solid-Phase Synthesis | 60–70 | Ease of purification | Scalability challenges |
Challenges and Optimization Strategies
Instability of Trifluoromethylhydrazine Intermediates
As observed in the synthesis of N-trifluoromethyl pyrazoles, intermediates bearing CF₃ groups are prone to decomposition. Stabilizing these species requires low temperatures (-20°C) and acid-free conditions, with DCM identified as an optimal solvent.
Q & A
Basic Research Questions
Q. What are the recommended synthetic routes for preparing 6-(2-furyl)-2-(2-oxo-2-{4-[5-(trifluoromethyl)-2-pyridyl]piperazino}ethyl)-3(2H)-pyridazinone?
- Methodological Answer : The synthesis typically involves multi-step reactions:
Core pyridazinone formation : Condensation of hydrazine derivatives with diketones under reflux in ethanol or THF .
Functionalization : Introduce the 2-furyl group via nucleophilic substitution or palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) .
Piperazine coupling : React the intermediate with 5-(trifluoromethyl)-2-pyridyl-piperazine using carbodiimide-mediated amide bond formation (e.g., EDC/HOBt in DMF) .
- Key Considerations : Monitor reaction progress via TLC or HPLC. Purify intermediates via column chromatography (silica gel, ethyl acetate/hexane gradient) .
Q. How can researchers characterize the purity and structural integrity of this compound?
- Methodological Answer :
- Purity : Use reverse-phase HPLC (C18 column, acetonitrile/water mobile phase, UV detection at 254 nm) .
- Structural Confirmation :
- NMR : H and C NMR to verify substituents (e.g., furyl protons at δ 6.3–7.2 ppm, piperazine signals at δ 2.5–3.5 ppm) .
- Mass Spectrometry : High-resolution ESI-MS to confirm molecular weight (calculated for : 456.14 g/mol) .
Q. What biological activity has been reported for pyridazinone derivatives, and how can this compound be evaluated?
- Methodological Answer :
- Reported Activities : Pyridazinones exhibit antiplatelet, inotropic, or kinase-inhibitory effects .
- Assay Design :
In vitro : Test inhibition of platelet aggregation (human PRP, ADP/agonist-induced) .
Kinase Profiling : Use a panel of recombinant kinases (e.g., Src, JAK2) with ATP-competitive assays .
Advanced Research Questions
Q. How can structure-activity relationship (SAR) studies optimize the compound’s efficacy?
- Methodological Answer :
- Modification Sites :
Furyl group : Replace with thiophene or substituted phenyl to assess π-π stacking effects .
Trifluoromethyl-pyridyl : Test analogs with Cl, Br, or CF groups for hydrophobic interactions .
- Assay Strategy :
- Synthesize 10–15 analogs and compare IC values in target assays (e.g., platelet aggregation).
- Use molecular docking (AutoDock Vina) to correlate substituent effects with binding affinity .
Q. What computational methods are suitable for predicting the compound’s pharmacokinetic properties?
- Methodological Answer :
- Tools :
ADMET Prediction : SwissADME or ADMETlab for solubility, permeability, and CYP450 interactions .
Quantum-Chemical Studies : DFT (B3LYP/6-31G*) to calculate dipole moments, HOMO/LUMO gaps, and electrostatic potential surfaces .
- Validation : Compare predicted logP (e.g., 2.8–3.5) with experimental shake-flask results .
Q. How can flow chemistry improve the scalability of the synthesis?
- Methodological Answer :
- Process Design :
Continuous Reactors : Use microfluidic systems for piperazine coupling (residence time: 30–60 min, 60–80°C) .
In-line Analytics : Integrate FTIR or PAT tools for real-time monitoring .
- Optimization : Apply Design of Experiments (DoE) to vary temperature, reagent stoichiometry, and flow rates. Analyze via response surface methodology .
Q. What strategies resolve contradictions in biological data (e.g., conflicting IC values across studies)?
- Methodological Answer :
- Troubleshooting Steps :
Assay Standardization : Validate protocols using the same cell line (e.g., HEK293 vs. CHO) and agonist concentrations .
Compound Stability : Test degradation in assay buffers (e.g., pH 7.4, 37°C) via LC-MS over 24 hours .
- Meta-Analysis : Compare data with structurally similar pyridazinones to identify trends in potency .
Safety and Handling
Q. What safety precautions are advised for handling this compound?
- Methodological Answer :
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
